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Pigment Yellow 12 Properties and Fasthess

The table below summarizes key fastness properties for Pigment Yellow 12, a specific type of Diarylide

Yellow, from a pigment supplier and technical descriptions [1].

Property

Performance | Rating

Notes | Context

Light Fastness

Heat

Resistance

Water
Resistance

Oil Resistance

Acid
Resistance

3 (on a scale of 1-8,
where 8 is best)

160 °C

5 (on a scale of 1-5,

where 5 is best)

5 (on a scale of 1-5,
where 5 is best)

4-5 (on a scale of 1-5,
where 5 is best)

Considered low; lower than other Diarylide Yellows
(PY13, PY83, etc.) [1].

Begins to decompose at 317°C [1]. Slight color change
(green) when heated at 150°C for 20 min [1].

Very low water solubility (less than 1 mg/mL at 22°C)

[2].

[1]

[1]
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Property Performance / Rating Notes | Context
Alkali 4 (on a scale of 1-5, [1]

Resistance where 5 is best)

Alcohol 4-5 (on a scale of 1-5, [1]

Resistance where 5 is best)

Pigment Yellow 12 exhibits medium solvent resistance and may show a tendency to recrystallize in
certain solvent-based applications [1]. Its technical performance is dependent not only on its molecular
structure but also on its solid-state characteristics, such as particle size, morphology, and the crystal structure

arrangement [3].

Potential Issues and Troubleshooting

Based on the general characteristics of Diarylide Yellow pigments, you may encounter the following issues

in your experiments:

¢ Recrystallization: Pigment Yellow 12 has a tendency to recrystallize in some solvent-based systems,
which can adversely affect color strength and performance [1].

e Moderate Lightfastness: Performance is adequate for printing inks but may be insufficient for
applications requiring high durability [1].

¢ Crystal Structure and Performance: The superior performance of some diarylide pigments (e.g.,
Pigment Yellow 83) is linked to specific crystal structures with more intermolecular interactions [3].
Performance issues with a specific Diarylide Yellow may be related to its polymorphic form.

Experimental Workflow for Solvent Resistance
Evaluation

For a standardized approach to evaluating solvent resistance, you can adapt the following workflow. This
process is based on general principles for determining the solubility of difficult-to-test substances and

physical-chemical property testing [4] [5].
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Prepare saturated solution.
1. Sample Preparation Add excess pigment to solvent.
Stir/mix.

2. Equilibrium

Use controlled temperature.
Allow sufficient time for equilibrium.

Separate undissolved pigment.
3. Phase Separation Use filtration or centrifugation.
Avoid micro-crystals in sample.

. . Analyze supernatant.
G' Concentration Analyswj—P(Use analytical methods like HPLC or UV-Vis)

Determine solubility limit.
5. Data Interpretation Assess physical stability
and color properties.

Click to download full resolution via product page

Key Methodological Considerations

¢ Achieving Saturation Equilibrium: This is a thermodynamic solubility method, which determines
the maximum concentration of a substance at equilibrium [5]. Allow the mixture to equilibrate for a
sufficient time with constant stirring. The required duration can vary significantly based on the pigment
and solvent.

¢ Critical Separation Step: After equilibration, it is crucial to effectively separate the undissolved solid
pigment from the saturated solution. Techniques include filtration (using a 0.45 pum or smaller filter)
or centrifugation [4]. Inefficient separation can lead to overestimation of solubility due to
microcrystals or colloids in the analyzed sample [4].

¢ Analytical Techniques: Common methods for quantifying dissolved pigment concentration include
HPLC-UV and UV-Vis spectrophotometry.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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